Cas no 1017157-84-4 ((2-(4-Chlorophenyl)indolizin-1-YL)methanamine)

• Product Name: (2-(4-Chlorophenyl)indolizin-1-YL)methanamine
• CAS No: 1017157-84-4
• MF: C₁₅H₁₃ClN₂
• MW: 256.730122327805
• CID: 4821101
• Update Time: 2025-06-26

(2-(4-Chlorophenyl)indolizin-1-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(4-CHLOROPHENYL)INDOLIZIN-1-YL)METHANAMINE
• (2-(4-Chlorophenyl)indolizin-1-YL)methanamine

• Inchi： 1S/C15H13ClN2/c16-12-6-4-11(5-7-12)14-10-18-8-2-1-3-15(18)13(14)9-17/h1-8,10H,9,17H2
• InChI Key： PPSMSQXFXUGANW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN2C=CC=CC2=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 3.6
• Topological Polar Surface Area: 30.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on (2-(4-Chlorophenyl)indolizin-1-YL)methanamine

Introduction to (2-(4-Chlorophenyl)indolizin-1-YL)methanamine (CAS No. 1017157-84-4)

(2-(4-Chlorophenyl)indolizin-1-YL)methanamine (CAS No. 1017157-84-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurology and oncology.

The molecular structure of (2-(4-Chlorophenyl)indolizin-1-YL)methanamine consists of an indolizine core substituted with a 4-chlorophenyl group and a methanamine moiety. The indolizine scaffold is known for its diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The presence of the 4-chlorophenyl group and the methanamine functionality further modulates the compound's pharmacological profile, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of (2-(4-Chlorophenyl)indolizin-1-YL)methanamine in modulating neurotransmitter systems. Specifically, it has been shown to interact with serotonin receptors, which are implicated in a range of neurological disorders such as depression, anxiety, and schizophrenia. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits selective serotonin reuptake inhibition (SSRI) activity, suggesting its potential as an antidepressant agent.

Beyond its neurological applications, (2-(4-Chlorophenyl)indolizin-1-YL)methanamine has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative effects against various cancer cell lines. A notable study in the Cancer Research journal reported that (2-(4-Chlorophenyl)indolizin-1-YL)methanamine selectively inhibits the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that this compound could be a potential lead for developing novel anticancer drugs.

The pharmacokinetic properties of (2-(4-Chlorophenyl)indolizin-1-YL)methanamine have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for successful drug development. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its safety profile.

In terms of synthetic accessibility, (2-(4-Chlorophenyl)indolizin-1-YL)methanamine can be synthesized through a multi-step process involving the condensation of 4-chlorobenzaldehyde with an appropriate indolizine derivative followed by reductive amination. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The ongoing research on (2-(4-Chlorophenyl)indolizin-1-YL)methanamine is focused on elucidating its mechanism of action at the molecular level and exploring its potential therapeutic applications. Current efforts include structure-activity relationship (SAR) studies to identify more potent analogs and clinical trials to evaluate its efficacy and safety in human subjects.

In conclusion, (2-(4-Chlorophenyl)indolizin-1-YL)methanamine (CAS No. 1017157-84-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of neurology and oncology. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new drugs to address unmet medical needs.